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Technical Support Center: Drosophila
Husbandry
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to address common problems encountered in Drosophila husbandry. The information is

tailored for researchers, scientists, and drug development professionals to ensure the health

and quality of their fly stocks for reliable experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the optimal environmental conditions for Drosophila melanogaster culture?

A1: For optimal growth and development, Drosophila melanogaster should be maintained

under controlled environmental conditions. The ideal temperature is 25°C, with a relative

humidity of 60-65% and a 12-hour light/dark cycle. Deviations from these conditions can

significantly impact development time, viability, and fertility.

Q2: How often should I transfer my fly stocks to fresh food?

A2: The frequency of transferring flies to fresh media depends on the temperature at which

they are kept. At room temperature (around 20-22°C), stocks should be transferred every 20-30

days. For cultures maintained at 25°C, it is best to transfer them every 14-16 days. Regular
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transfers prevent nutrient depletion, waste accumulation, and the proliferation of contaminants

like mites and mold.

Q3: My fly cultures are drying out. What should I do?

A3: Dry food can be detrimental to fly health and larval development. Ensure that the humidity

in your incubator is maintained at 60-65%. If you are not using a humidity-controlled incubator,

you can place a tray of water in the incubator to increase ambient humidity. For individual vials

that are drying out, a few drops of water can be added to rehydrate the food.

Q4: I see small, moving white specks in my fly vials. What are they and what should I do?

A4: These are likely mites, a common pest in Drosophila cultures. Mite infestations can be

detrimental, as some species prey on fly embryos and pupae, while others compete for food

resources. It is crucial to act quickly to prevent the spread of mites. Isolate the infested vials

immediately and follow a strict eradication protocol. For detailed steps, refer to the

"Troubleshooting Guide: Mite Infestation."

Troubleshooting Guides
Guide 1: Mite Infestation
Mite infestations are a serious threat to Drosophila stocks. This guide provides a step-by-step

protocol for identifying and eradicating mites from your cultures.

Experimental Protocol: Mite Eradication

Quarantine: Immediately isolate all vials suspected of mite contamination to a designated

quarantine area to prevent further spread.

Microscopic Examination: Under a dissecting microscope, carefully examine the surface of

the food, the vial walls, and around the pupal cases for mites and their eggs. Mites are small,

pale, and mobile, while their eggs often appear as pearly strands.

Fly Transfer:

Anesthetize the adult flies from the infested vial.
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Carefully inspect each fly for any attached mites.

Select approximately 5-10 pairs of mite-free flies and transfer them to a fresh vial of food.

Serial Transfer: To break the mite life cycle, which is slightly longer than that of the fly,

perform serial transfers of the adult flies to new, clean vials every two days for a total of three

transfers. Keep only the last vial.

Monitoring: Monitor the rescued stock for at least two full fly generations to ensure it is

completely free of mites.

Decontamination: Autoclave all infested vials and any contaminated materials. Thoroughly

clean and disinfect the work area, microscope, and any tools with 70% ethanol, as ethanol

can kill mites and their eggs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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